Cas no 1006333-26-1 (1-(1-Ethoxycarbonyl-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 1-(1-Ethoxycarbonyl-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 1006333-26-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 3060847
• PubChem ID: 19576727
• Update Time: 2025-04-21

1-(1-Ethoxycarbonyl-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethoxycarbonyl-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-(1-ethoxy-1-oxopropan-2-yl)-1H-pyrazole-3-carboxylate
• STK351542
• 1006333-26-1
• AKOS000319189

• Inchi： 1S/C10H14N2O4/c1-4-16-9(13)7(2)12-6-5-8(11-12)10(14)15-3/h5-7H,4H2,1-3H3
• InChI Key： YSZHJPULBIHDMK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=CC(C(=O)OC)=N1)=O

Computed Properties

• Exact Mass: 226.095357g/mol
• Monoisotopic Mass: 226.095357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.23g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4Ų